Cas no 899932-39-9 (N-(3,4-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• CAS No: 899932-39-9
• MF: C₂₂H₂₁Cl₂N₃OS
• MW: 446.392641782761
• CID: 5910687
• PubChem ID: 22428871
• Update Time: 2025-07-01

N-(3,4-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 899932-39-9
• N-(3,4-DICHLOROPHENYL)-2-{[3-(4-METHYLPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}ACETAMIDE
• N-(3,4-dichlorophenyl)-2-((3-(p-tolyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide
• F3168-0758
• AKOS001793607
• N-(3,4-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide

• Inchi： 1S/C22H21Cl2N3OS/c1-14-4-6-15(7-5-14)20-21(27-22(26-20)10-2-3-11-22)29-13-19(28)25-16-8-9-17(23)18(24)12-16/h4-9,12H,2-3,10-11,13H2,1H3,(H,25,28)
• InChI Key： XYCURWWSXZEKIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1C(C2C=CC(C)=CC=2)=NC2(CCCC2)N=1)=O)Cl

Computed Properties

• Exact Mass: 445.0782389g/mol
• Monoisotopic Mass: 445.0782389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 79.1Ų

Additional information on N-(3,4-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide

N-(3,4-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-Diazaspiro4.4Nona-1,3-Dien-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(3,4-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide, commonly referred to by its CAS number 899932-39-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a dichlorophenyl group, a diazaspiro ring system, and a sulfanyl acetamide moiety. The combination of these functional groups makes it a subject of interest in both academic and industrial research.

The molecular structure of CAS 899932-39-9 is notable for its spirocyclic diazine ring system, which is a key feature in many bioactive compounds. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The presence of the dichlorophenyl group adds to the compound's stability and bioavailability, making it a promising candidate for drug development.

One of the most recent advancements in the study of this compound involves its application in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting specific disease states. For instance, investigations into its ability to inhibit certain kinases have shown promising results, suggesting its role in anti-cancer drug discovery. Additionally, the sulfanyl group within the molecule has been implicated in enhancing the compound's solubility and permeability, which are critical factors for drug delivery.

The synthesis of N-(3,4-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the spirocyclic diazine ring system requires precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have made this process more efficient, enabling larger-scale production for research purposes.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering payloads to specific cellular compartments. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses, which is a positive indicator for its safety as a drug candidate.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various protein targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have complemented experimental findings and facilitated rational drug design efforts centered around this molecule.

Looking ahead, the future of CAS 899932-39-9 lies in its potential to serve as a scaffold for developing novel therapeutics. Its structural versatility and unique functional groups make it an attractive candidate for further exploration in areas such as oncology, infectious diseases, and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field.

In conclusion, N-(3,4-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide represents a cutting-edge compound with immense potential in modern drug discovery. Its intricate structure and favorable pharmacokinetic properties position it as a valuable asset in advancing medical science. As research continues to uncover new dimensions of its functionality and applicability, this compound is poised to make significant contributions to the field of medicinal chemistry.